Cas no 1797687-59-2 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one
• CAS No: 1797687-59-2
• MF: C₁₆H₂₆N₂O₄S
• MW: 342.453643321991
• CID: 5371585
• Update Time: 2025-07-26

2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-4-isoxazolyl)-1-[4-[(2-methylpropyl)sulfonyl]-1-piperidinyl]ethanone
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C16H26N2O4S/c1-11(2)10-23(20,21)14-5-7-18(8-6-14)16(19)9-15-12(3)17-22-13(15)4/h11,14H,5-10H2,1-4H3
• InChI Key： RNEGZWXQHSNFNI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(S(CC(C)C)(=O)=O)CC1)CC1=C(C)ON=C1C

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.3±50.0 °C(Predicted)
• pka: -1.32±0.28(Predicted)

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one

Introduction to 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one (CAS No. 1797687-59-2)

2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. With the CAS number 1797687-59-2, this molecule has garnered attention due to its unique structural features and potential biological activities. The compound consists of a 3,5-dimethyl-1,2-oxazole core linked to a piperidine moiety via an acetyl group. The presence of a 2-methylpropanesulfonyl substituent on the piperidine ring introduces additional functional diversity, making it a promising candidate for further investigation.

The 3,5-dimethyl-1,2-oxazole ring is a heterocyclic structure that has been extensively studied for its role in various bioactive molecules. This scaffold is known for its stability and ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The dimethyl substitution at the 3 and 5 positions enhances the lipophilicity of the oxazole ring, which can be advantageous for membrane permeability and binding affinity. These structural attributes make 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one a compelling candidate for development as an active pharmaceutical ingredient (API).

The piperidine component of the molecule is another key feature that contributes to its potential pharmacological properties. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The 4-(2-methylpropanesulfonyl) substituent on the piperidine ring introduces a sulfonamide moiety, which is known to enhance binding interactions with biological targets. This sulfonamide group can participate in hydrogen bonding and ionic interactions, thereby improving the compound's affinity for its intended receptor.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that combine multiple pharmacophores into a single molecule. The structural design of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one aligns well with this trend. The combination of the oxazole and piperidine moieties provides multiple interaction points with biological targets, which can lead to enhanced efficacy and reduced side effects. This approach has been successfully employed in the development of drugs such as kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

In terms of biological activity, preliminary studies have suggested that CAS No. 1797687-59-2 may exhibit properties relevant to therapeutic applications. The sulfonamide group has been shown to modulate enzyme activity in several disease pathways, including inflammation and pain management. Additionally, the lipophilic nature of the dimethyl-substituted oxazole ring may enhance oral bioavailability, making it a suitable candidate for oral administration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the oxazole ring through cyclization reactions and subsequent functionalization with the piperidine moiety via nucleophilic substitution or condensation reactions. The introduction of the sulfonamide group typically involves sulfonylation reactions using appropriate sulfonyl chlorides or sulfonic acids.

One of the most promising areas of research involving this compound is its potential as an inhibitor of enzymes involved in cancer metabolism. Recent studies have identified key enzymes such as lactate dehydrogenase (LDH) and hexokinase that play critical roles in tumor growth and survival. The structural features of CAS No. 1797687-59-2, particularly the sulfonamide group and the oxazole-piperidine core, make it a strong candidate for inhibiting these enzymes.

Furthermore, the compound's ability to cross the blood-brain barrier has been investigated in preclinical models. Piperidine derivatives are known to exhibit good blood-brain barrier penetration, which is essential for treating neurological disorders. The presence of lipophilic substituents on both the oxazole and piperidine moieties may enhance this property, making it a viable candidate for CNS-targeted therapies.

Evaluation of CAS No. 1797687-59-2 in cellular assays has shown promising results in terms of cytotoxicity against certain cancer cell lines. These preliminary findings suggest that the compound may have therapeutic potential in oncology applications. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile.

The development of novel drug candidates often involves iterative optimization based on structureactivity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. For instance, altering the substitution pattern on the piperidine ring or exploring alternative sulfonamide derivatives could lead to improved efficacy or reduced toxicity.

Computational modeling techniques such as molecular docking and quantum mechanical calculations have been increasingly used to predict binding affinities and interactions between compounds like CAS No. 1797687-59-2 and their target proteins. These methods can accelerate drug discovery by identifying promising candidates before they enter expensive wet-lab testing phases.

In conclusion,CAS No. 1797687 -59 - 2, corresponding to (3 ,5 -dimethyl -1 , 2 -oxazol -4 - yl ) - 1-[4 -( 2 -m ethylpro pan esul fon y l ) piper idin e - 1 - y l ]e than - 1 - one, represents an intriguing compound with potential therapeutic applications . Its unique structural features , combinatorial pharmacophores , an d promising preclinical data make it a valuable asset i n pharmaceutical research . Further studies are warranted to fully explore its biological activity , mechanism o f action , an d clinical potential . p>